Cas no 1517709-75-9 (2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one)

2-Amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one is a versatile organic compound featuring both an amino and a ketone functional group attached to a substituted aromatic ring. The presence of the 4-chloro-3-methoxyphenyl moiety enhances its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural properties allow for selective modifications, facilitating the development of bioactive molecules. The compound exhibits stability under controlled conditions, ensuring consistent performance in synthetic applications. Its well-defined molecular structure and purity make it suitable for research and industrial processes requiring precise chemical building blocks. Proper handling and storage are recommended to maintain its integrity.
2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one structure
1517709-75-9 structure
Product Name:2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one
CAS No:1517709-75-9
MF:C9H10ClNO2
MW:199.634201526642
CID:5982007
PubChem ID:83699882
Update Time:2025-05-20

2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one
    • EN300-1985352
    • 1517709-75-9
    • Inchi: 1S/C9H10ClNO2/c1-13-9-4-6(8(12)5-11)2-3-7(9)10/h2-4H,5,11H2,1H3
    • InChI Key: QWOZDDHAECDOOC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(CN)=O)=CC=1OC

Computed Properties

  • Exact Mass: 199.0400063g/mol
  • Monoisotopic Mass: 199.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 52.3Ų

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2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one Related Literature

Additional information on 2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one

2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one (CAS No. 1517709-75-9): A Comprehensive Overview of Its Properties and Applications

The compound 2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one, with the CAS No. 1517709-75-9, is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This ketone derivative features a unique structural framework, combining an amino group and a chloro-methoxy-substituted phenyl ring, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "synthesis of 2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one" or "applications of CAS 1517709-75-9", reflecting its growing relevance in drug discovery and material science.

In recent years, the demand for high-purity organic intermediates like 2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one has surged, driven by advancements in small-molecule therapeutics and agrochemical development. Its chloro-methoxy moiety is particularly noteworthy, as it often enhances bioavailability and binding affinity in target molecules. Common search queries such as "role of chloro-methoxy groups in drug design" highlight the scientific community's interest in optimizing such functional groups for improved efficacy.

The physicochemical properties of CAS 1517709-75-9—including solubility, melting point, and stability—are critical for its application in process chemistry. Analytical techniques like HPLC and NMR spectroscopy are frequently employed to characterize this compound, addressing common questions like "how to analyze 2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one purity". These methods ensure compliance with stringent regulatory standards, especially in GMP-compliant synthesis.

Beyond pharmaceuticals, 2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one has potential applications in material science, particularly in the development of advanced polymers and photoactive compounds. Searches for "CAS 1517709-75-9 in material engineering" underscore its cross-disciplinary utility. Innovations in green chemistry have also spurred interest in eco-friendly synthesis routes for this compound, aligning with global sustainability trends.

In summary, 2-amino-1-(4-chloro-3-methoxyphenyl)ethan-1-one (CAS 1517709-75-9) exemplifies the intersection of structural complexity and functional versatility. Its role as a building block in diverse industries continues to expand, fueled by ongoing research and technological advancements. For those exploring "future prospects of amino ketone derivatives", this compound remains a compelling subject of study.

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